2,2-difluoro-3-methylbutyl trifluoromethanesulfonate
Overview
Description
2,2-Difluoro-3-methylbutyl trifluoromethanesulfonate (DFMBS) is an organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. It is a colorless, odorless, and non-toxic liquid that is highly soluble in water and organic solvents. It is also an important reagent in the synthesis of pharmaceuticals and natural products. DFMBS is a versatile reagent that can be used to conduct a variety of chemical reactions, such as the synthesis of heterocyclic compounds, nucleophilic aromatic substitution, and the formation of carbon-carbon and carbon-nitrogen bonds.
Scientific Research Applications
2,2-difluoro-3-methylbutyl trifluoromethanesulfonate is widely used in scientific research and has applications in organic synthesis, medicinal chemistry, and biochemistry. It is used as a catalyst in the synthesis of heterocyclic compounds, nucleophilic aromatic substitution, and the formation of carbon-carbon and carbon-nitrogen bonds. It is also used in the synthesis of pharmaceuticals and natural products. Additionally, this compound is used in the synthesis of organometallic compounds, such as nickel and palladium complexes. It is also used in the synthesis of organic fluorophores and dyes.
Mechanism of Action
2,2-difluoro-3-methylbutyl trifluoromethanesulfonate is an organic compound that acts as a catalyst in chemical reactions. It is a strong nucleophile and can react with electrophiles to form a new covalent bond. It can also act as a base, deprotonating weak acids and forming a new bond with the resulting anion. Additionally, this compound can act as an oxidizing agent, oxidizing organic compounds and forming new bonds with the resulting radicals.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is a non-toxic, odorless, and colorless liquid that is highly soluble in water and organic solvents. It is also non-irritating to the skin and eyes.
Advantages and Limitations for Lab Experiments
2,2-difluoro-3-methylbutyl trifluoromethanesulfonate has several advantages for laboratory experiments. It is a versatile reagent that can be used for a variety of chemical reactions, including the synthesis of heterocyclic compounds, nucleophilic aromatic substitution, and the formation of carbon-carbon and carbon-nitrogen bonds. Additionally, it is a non-toxic, odorless, and colorless liquid that is highly soluble in water and organic solvents.
However, there are some limitations to the use of this compound in laboratory experiments. It is relatively expensive, and it can react with some compounds to form undesirable byproducts. Additionally, it can be difficult to remove from reaction mixtures, as it is highly soluble in water and organic solvents.
Future Directions
The future of 2,2-difluoro-3-methylbutyl trifluoromethanesulfonate usage in laboratory experiments is promising. It has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. It can be used to synthesize heterocyclic compounds, nucleophilic aromatic substitution, and the formation of carbon-carbon and carbon-nitrogen bonds. Additionally, it can be used in the synthesis of organometallic compounds, such as nickel and palladium complexes, and in the synthesis of organic fluorophores and dyes.
In the future, this compound could be used in the synthesis of more complex molecules, such as peptides and proteins, as well as in the synthesis of polymers and nanomaterials. Additionally, it could be used to synthesize more complex pharmaceuticals and natural products. Additionally, researchers could explore ways to make this compound easier to remove from reaction mixtures, as well as ways to reduce its cost.
Synthesis Methods
2,2-difluoro-3-methylbutyl trifluoromethanesulfonate can be synthesized by a variety of methods, including the reaction of 2,2-difluoro-3-methylbutanol with trifluoromethanesulfonic anhydride (TFSA). This reaction produces this compound in good yields. Other methods for synthesizing this compound include the reaction of 2,2-difluoro-3-methylbutanol with trifluoromethanesulfonic acid, and the reaction of 2,2-difluoro-3-methylbutyl bromide with trifluoromethanesulfonic anhydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-3-methylbutyl trifluoromethanesulfonate involves the reaction of 2,2-difluoro-3-methylbutanol with trifluoromethanesulfonic anhydride in the presence of a catalyst.", "Starting Materials": [ "2,2-difluoro-3-methylbutanol", "trifluoromethanesulfonic anhydride", "catalyst" ], "Reaction": [ "Add 2,2-difluoro-3-methylbutanol to a reaction flask", "Add trifluoromethanesulfonic anhydride to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 50-60°C", "Stir the reaction mixture for 4-6 hours", "Cool the reaction mixture to room temperature", "Add water to the reaction mixture to quench the reaction", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer", "Concentrate the organic layer under reduced pressure to obtain the product" ] } | |
CAS RN |
476415-69-7 |
Molecular Formula |
C6H9F5O3S |
Molecular Weight |
256.2 |
Purity |
95 |
Origin of Product |
United States |
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